Cas no 169701-91-1 (3-(Pyridin-3-yl)thiophene-2-carbaldehyde)

• Product Name: 3-(Pyridin-3-yl)thiophene-2-carbaldehyde
• CAS No: 169701-91-1
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 5715799
• PubChem ID: 819157
• Update Time: 2025-05-20

3-(Pyridin-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1086365
• 169701-91-1
• 3-(PYRIDIN-3-YL)THIOPHENE-2-CARBALDEHYDE
• 2-formyl-3-(3-pyridinyl)thiophene
• 2-Thiophenecarboxaldehyde, 3-(3-pyridinyl)-
• 3-(Pyridin-3-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H7NOS/c12-7-10-9(3-5-13-10)8-2-1-4-11-6-8/h1-7H
• InChI Key： LPBLMNNUQBMFKD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 189.02483502g/mol
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 338.2±32.0 °C(Predicted)
• pka: 4.25±0.12(Predicted)

Additional information on 3-(Pyridin-3-yl)thiophene-2-carbaldehyde

3-(Pyridin-3-yl)thiophene-2-carbaldehyde: A Comprehensive Overview

3-(Pyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 169701-91-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring fused with a thiophene moiety and an aldehyde group, exhibits a range of intriguing properties that make it a valuable subject for research and application.

The thiophene ring in this compound is a five-membered heterocyclic aromatic structure containing one sulfur atom. This ring system is known for its stability and electronic properties, which are further modulated by the presence of the pyridine group at the 3-position. Pyridine, another aromatic heterocycle with one nitrogen atom, contributes to the compound's electronic characteristics and enhances its reactivity in various chemical reactions. The aldehyde group at the 2-position of the thiophene ring adds another layer of functionality, enabling this compound to participate in a wide array of chemical transformations.

Recent studies have highlighted the potential of 3-(Pyridin-3-yl)thiophene-2-carbaldehyde in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing two-dimensional materials, such as graphene analogs, due to its planar structure and conjugated π-system. The compound's ability to form stable π-stacked assemblies makes it an attractive candidate for applications in nanotechnology and electronics.

In the realm of pharmacology, 3-(Pyridin-3-yl)thiophene-2-carbaldehyde has shown promise as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent findings suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 3-(Pyridin-3-yl)thiophene-2-carbaldehyde involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the thiophene derivative through cyclization reactions, followed by functionalization to introduce the pyridine and aldehyde groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies.

One of the most exciting aspects of this compound is its versatility in chemical reactions. The aldehyde group can undergo condensation reactions with nucleophiles, enabling the construction of complex molecules with tailored functionalities. Additionally, the pyridine ring can serve as a site for further substitution or coordination with metal ions, opening up possibilities for catalytic applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(Pyridin-3-yl)thiophene-2-carbaldehyde. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the conjugation between the pyridine and thiophene moieties. These findings have implications for its use in designing new materials with tailored electronic properties.

In conclusion, 3-(Pyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 169701-91-) stands out as a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structure, coupled with its versatile reactivity and promising biological properties, positions it as a key player in future research and development efforts.